N-benzyl-2-{[5-(2-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-benzyl-2-[[5-(2-fluorophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H17FN4OS/c1-23-17(14-9-5-6-10-15(14)19)21-22-18(23)25-12-16(24)20-11-13-7-3-2-4-8-13/h2-10H,11-12H2,1H3,(H,20,24)
• InChI Key: HOEBEZCNMWXZQY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)NCC2=CC=CC=C2)C3=CC=CC=C3F
• Molecular Formula: C18H17FN4OS
• Molecular Weight: 356.4 g/mol

Description

N-benzyl-2-{[5-(2-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide, commonly known as FBA, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. FBA is a thioacetamide derivative of 1,2,4-triazole, which is a heterocyclic compound that has been extensively studied for its biological properties. FBA is a promising compound for scientific research due to its unique structure and potential for use in various fields.

Mechanism of Action

The mechanism of action of FBA is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in various biological processes. FBA has been shown to inhibit the activity of several enzymes, including tyrosine kinases and serine/threonine kinases. FBA has also been shown to modulate the activity of several proteins, including transcription factors and signaling molecules.
Biochemical and Physiological Effects:
FBA has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit the growth of bacterial and fungal cells. FBA has also been shown to modulate the activity of several proteins involved in various biological processes, including cell proliferation, differentiation, and apoptosis.

Advantages and Limitations for Lab Experiments

The advantages of using FBA in laboratory experiments include its relatively simple synthesis method, its unique structure, and its potential for use in various fields of scientific research. However, the limitations of using FBA in laboratory experiments include its potential toxicity and its limited solubility in aqueous solutions.

Future Directions

For the study of FBA include further investigation into its mechanism of action and its potential use as a therapeutic agent for the treatment of cancer, bacterial infections, and fungal infections. Further studies are also needed to determine the optimal dosage and administration of FBA for use in laboratory experiments. Additionally, FBA could be studied for its potential use as a diagnostic tool for the detection of cancer cells. Overall, FBA is a promising compound for scientific research and has the potential to make significant contributions to various fields of study.

Synthesis Methods

The synthesis of FBA involves the reaction of 2-fluorobenzylamine with 4-methyl-1,2,4-triazole-3-thiol in the presence of acetic anhydride. The resulting product is then treated with benzyl bromide to yield N-benzyl-2-{[5-(2-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide. The synthesis of FBA is a relatively simple process and can be performed using standard laboratory equipment.

Scientific Research Applications

FBA has potential applications in various fields of scientific research. It has been studied for its potential use as a therapeutic agent for the treatment of cancer, bacterial infections, and fungal infections. FBA has also been studied for its potential use as a diagnostic tool for the detection of cancer cells. Furthermore, FBA has been used as a tool for the study of protein-protein interactions and has been shown to modulate the activity of several proteins.